Cas no 2034462-89-8 (2-(2-chlorophenyl)-N-{[1-(pyridin-3-yl)-1H-1,2,3-triazol-4-yl]methyl}acetamide)

• Product Name: 2-(2-chlorophenyl)-N-{[1-(pyridin-3-yl)-1H-1,2,3-triazol-4-yl]methyl}acetamide
• CAS No: 2034462-89-8
• MF: C₁₆H₁₄ClN₅O
• MW: 327.768261432648
• CID: 5468920
• Update Time: 2025-07-25

2-(2-chlorophenyl)-N-{[1-(pyridin-3-yl)-1H-1,2,3-triazol-4-yl]methyl}acetamide Chemical and Physical Properties

Names and Identifiers

• 2-(2-chlorophenyl)-N-((1-(pyridin-3-yl)-1H-1,2,3-triazol-4-yl)methyl)acetamide
• 2-(2-chlorophenyl)-N-[(1-pyridin-3-yltriazol-4-yl)methyl]acetamide
• 2-(2-chlorophenyl)-N-{[1-(pyridin-3-yl)-1H-1,2,3-triazol-4-yl]methyl}acetamide

• Inchi： 1S/C16H14ClN5O/c17-15-6-2-1-4-12(15)8-16(23)19-9-13-11-22(21-20-13)14-5-3-7-18-10-14/h1-7,10-11H,8-9H2,(H,19,23)
• InChI Key： LWNFLJCJSPIGJS-UHFFFAOYSA-N
• SMILES： ClC1C=CC=CC=1CC(NCC1=CN(C2C=NC=CC=2)N=N1)=O

Computed Properties

• Exact Mass: 327.0886878 g/mol
• Monoisotopic Mass: 327.0886878 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 23
• Rotatable Bond Count: 5
• Complexity: 397
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 72.7
• Molecular Weight: 327.77

Additional information on 2-(2-chlorophenyl)-N-{[1-(pyridin-3-yl)-1H-1,2,3-triazol-4-yl]methyl}acetamide

Introduction to 2-(2-chlorophenyl)-N-{[1-(pyridin-3-yl)-1H-1,2,3-triazol-4-yl]methyl}acetamide (CAS No. 2034462-89-8) in Modern Chemical Biology and Medicinal Chemistry

The compound 2-(2-chlorophenyl)-N-{[1-(pyridin-3-yl)-1H-1,2,3-triazol-4-yl]methyl}acetamide, identified by its CAS number 2034462-89-8, represents a significant advancement in the realm of chemical biology and medicinal chemistry. This molecule, characterized by its intricate structural framework, has garnered considerable attention due to its potential pharmacological applications. The presence of a chlorophenyl moiety and a pyridin-3-yl substituent linked through a 1H-1,2,3-triazol core introduces unique electronic and steric properties that make it a promising candidate for further investigation.

In recent years, the development of small-molecule inhibitors targeting complex biological pathways has been a cornerstone of drug discovery efforts. The structural features of 2-(2-chlorophenyl)-N-{[1-(pyridin-3-yl)-1H-1,2,3-triazol-4-yl]methyl}acetamide align well with this trend, as they provide a scaffold that can interact with biological targets in a highly specific manner. The chlorophenyl group is known for its ability to modulate receptor binding affinity, while the pyridin-3-yl moiety often enhances metabolic stability and bioavailability. These attributes are particularly valuable in the design of drugs that must navigate the intricate landscape of cellular signaling networks.

One of the most compelling aspects of this compound is its potential as an inhibitor of enzymes involved in cancer progression. Current research indicates that molecules containing a triazole core can disrupt key signaling pathways such as the PI3K/Akt and MAPK cascades, which are frequently dysregulated in malignant cells. The 1H-1,2,3-triazol ring in 2-(2-chlorophenyl)-N-{[1-(pyridin-3-yl)-1H-1,2,3-triazol-4-yl]methyl}acetamide serves as a crucial pharmacophore, enabling selective binding to target proteins. This specificity is essential for minimizing side effects and improving therapeutic efficacy.

Moreover, the integration of computational modeling and high-throughput screening has accelerated the discovery of novel bioactive compounds like 2-(2-chlorophenyl)-N-{[1-(pyridin-3-yl)-1H-1,2,3-triazol-4-yl]methyl}acetamide. Advanced techniques such as molecular dynamics simulations and quantum mechanical calculations have been employed to predict binding affinities and optimize molecular interactions. These computational approaches have revealed that subtle modifications to the structure can significantly enhance potency and selectivity. For instance, fine-tuning the electronic properties of the chlorophenyl group or adjusting the conformational flexibility of the pyridin-3-yl substituent can lead to more effective inhibitors.

Recent preclinical studies have demonstrated promising results with derivatives of this compound family. Researchers have observed significant inhibitory effects on tumor growth in vitro and in vivo models when using analogs with similar structural motifs. The ability of these molecules to penetrate cellular membranes and reach their targets efficiently underscores their therapeutic potential. Additionally, their favorable pharmacokinetic profiles suggest that they could be developed into orally bioavailable drugs, which would be advantageous for patient compliance.

The role of triazole-containing compounds in medicinal chemistry cannot be overstated. These heterocycles have been successfully incorporated into numerous drugs due to their versatility and biological activity. The triazole ring in 2-(2-chlorophenyl)-N-{[1-(pyridin-3-y)]methyl}acetamide acts as a bridge between two pharmacologically relevant moieties, enhancing overall molecular interactions with biological targets. This design principle has been validated by several successful drug candidates that utilize similar scaffolds to modulate enzyme activity and receptor binding.

In conclusion, 2-(2-chlorophenyl)-N-{[ 1 -( py ridin - 3 - yl ) - 1 H - 1 , 2 , 3 - tri az ol - 4 - yl ] m eth y l } ac eta m ide ( C A S N o . 2034462 -89 -8 ) stands out as a promising candidate for further exploration in drug discovery. Its unique structural features combined with emerging research findings position it as a valuable tool for developing novel therapeutics against various diseases. As our understanding of biological pathways continues to evolve， compounds like this will play an increasingly important role in addressing unmet medical needs.